N-[1-{[(1-benzyl-4-piperidinyl)amino]carbonyl}-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C28H31N3O2S
• Molecular Weight: 473.6 g/mol
• IUPAC Name: N-[(Z)-3-[(1-benzylpiperidin-4-yl)amino]-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C28H31N3O2S/c1-20-10-11-23(17-21(20)2)27(32)30-26(18-25-9-6-16-34-25)28(33)29-24-12-14-31(15-13-24)19-22-7-4-3-5-8-22/h3-11,16-18,24H,12-15,19H2,1-2H3,(H,29,33)(H,30,32)/b26-18-
• InChI Key: YXKZEYLDDJVWDV-ITYLOYPMSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CS2)/C(=O)NC3CCN(CC3)CC4=CC=CC=C4)C
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NC3CCN(CC3)CC4=CC=CC=C4)C

Description

N-[1-{[(1-benzyl-4-piperidinyl)amino]carbonyl}-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide is a chemical compound that has been studied for its potential use in scientific research. This compound is commonly referred to as BPTV and is a member of the family of compounds known as piperidine derivatives. BPTV has shown promise in a variety of research applications, including studies on the mechanism of action, biochemical and physiological effects, and potential therapeutic uses.

Mechanism of Action

The mechanism of action of BPTV is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. Specifically, BPTV has been shown to increase the release of dopamine, a neurotransmitter that is important for the regulation of movement and mood.
Biochemical and Physiological Effects:
BPTV has been shown to have a variety of biochemical and physiological effects in animal models. These effects include an increase in locomotor activity, an improvement in cognitive function, and a reduction in inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPTV in lab experiments is its ability to selectively target certain neurotransmitter systems in the brain. This makes it a valuable tool for studying the role of these systems in various neurological disorders. However, there are also limitations to the use of BPTV, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on BPTV. One area of interest is the development of more selective and potent analogs of BPTV that could be used for therapeutic purposes. Another area of research is the use of BPTV in combination with other drugs or therapies to enhance its effectiveness. Additionally, further research is needed to fully understand the mechanism of action of BPTV and its potential role in the treatment of neurological disorders.

Synthesis Methods

The synthesis of BPTV is a complex process that involves several steps. The first step is the preparation of the starting materials, which include 3,4-dimethylbenzoyl chloride, 2-thiophenecarboxylic acid, and benzylpiperidine. These materials are then reacted together in the presence of a catalyst to form the intermediate product, which is then further reacted with vinylmagnesium bromide to produce the final product, BPTV.

Scientific Research Applications

BPTV has been studied extensively for its potential use in scientific research. One of the most promising areas of research has been in the field of neuroscience, where BPTV has been shown to have a potential role in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.